Cas no 1537512-52-9 ([1-(4-methoxyphenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid)

• Product Name: [1-(4-methoxyphenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid
• CAS No: 1537512-52-9
• MF: C₁₂H₁₂N₂O₅
• MW: 264.234083175659
• MDL: MFCD25642903
• CID: 5094690
• Update Time: 2025-11-06

[1-(4-methoxyphenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [1-(4-methoxyphenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid

• MDL： MFCD25642903
• Inchi： 1S/C12H12N2O5/c1-19-8-4-2-7(3-5-8)14-11(17)9(6-10(15)16)13-12(14)18/h2-5,9H,6H2,1H3,(H,13,18)(H,15,16)
• InChI Key： FDZAKDNYUHGFFM-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(OC)C=C2)C(=O)C(CC(O)=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on [1-(4-methoxyphenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid

Comprehensive Introduction to [1-(4-methoxyphenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid (CAS 1537512-52-9)

In the realm of pharmaceutical intermediates and specialty chemicals, [1-(4-methoxyphenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid (CAS 1537512-52-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its imidazolidine core and acetic acid side chain, is frequently explored in drug discovery and material science. Researchers are particularly interested in its role as a precursor for bioactive molecules, given its ability to modulate biological pathways. The presence of the 4-methoxyphenyl group further enhances its reactivity, making it a versatile building block in synthetic chemistry.

Recent trends in green chemistry and sustainable synthesis have amplified the demand for compounds like [1-(4-methoxyphenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid. With growing concerns over environmental impact, scientists are investigating eco-friendly methods to synthesize this molecule, such as catalytic processes or microwave-assisted reactions. These approaches align with the broader industry shift toward reducing hazardous waste and energy consumption. Additionally, the compound's compatibility with biodegradable polymers has sparked interest in its use for controlled drug delivery systems, a hot topic in modern pharmacology.

The compound's CAS number 1537512-52-9 serves as a critical identifier for regulatory compliance and patent filings. Laboratories and manufacturers prioritize accurate documentation of this identifier to ensure traceability and quality control. In the context of intellectual property, patents involving [1-(4-methoxyphenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid often highlight its utility in anti-inflammatory or antioxidant formulations, addressing common health concerns like oxidative stress and chronic inflammation. These applications resonate with consumers seeking natural alternatives to synthetic drugs, a trend reflected in rising Google searches for "plant-derived therapeutics" and "non-toxic anti-inflammatory agents."

From a technical perspective, the compound's solubility and stability profile are frequently discussed in research papers. Its moderate solubility in polar solvents like DMSO and methanol makes it suitable for in vitro studies, while its stability under ambient conditions ensures ease of handling. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity, a critical factor for reproducibility in preclinical trials. These details are vital for researchers querying "how to analyze imidazolidine derivatives" or "best solvents for acetic acid derivatives."

Looking ahead, the integration of AI-driven drug design tools could further elevate the prominence of [1-(4-methoxyphenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid. Machine learning models trained on chemical databases may predict novel derivatives with enhanced bioavailability or target specificity, addressing FAQs like "how to improve drug potency" or "computational methods for organic synthesis." As the scientific community continues to explore this compound's potential, its relevance in both academic and industrial settings is poised to grow, solidifying its status as a key player in medicinal chemistry and material innovation.